Cas no 33830-23-8 (rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one)

• Product Name: rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one
• CAS No: 33830-23-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6278426
• PubChem ID: 93497608
• Update Time: 2025-05-22

rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one
• rac-1-[(1r,2r)-2-hydroxycyclopentyl]ethan-1-one
• 33830-23-8
• EN300-1625544

• Inchi： 1S/C7H12O2/c1-5(8)6-3-2-4-7(6)9/h6-7,9H,2-4H2,1H3/t6-,7+/m0/s1
• InChI Key： NAAMGEYNWCFXQA-NKWVEPMBSA-N
• SMILES： O[C@@H]1CCC[C@H]1C(C)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one

Rac-1-(1R,2R)-2-Hydroxycyclopentylethan-1-One: A Comprehensive Overview

Rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one, also known by its CAS number 33830-23-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a bicyclic ketone with a unique stereochemistry, characterized by its (1R,2R) configuration. The molecule consists of a cyclopentane ring fused with a ketone group, making it a versatile structure for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one as a precursor in the synthesis of bioactive compounds. Its rigid bicyclic structure provides an excellent scaffold for the development of molecules with specific pharmacokinetic properties. Researchers have explored its use in the creation of ligands for G-protein coupled receptors (GPCRs), which are critical targets in the pharmaceutical industry. The compound's ability to modulate these receptors has been demonstrated in several in vitro and in vivo models, suggesting its potential as a lead compound for therapeutic agents.

The stereochemistry of rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one plays a crucial role in its biological activity. The (1R,2R) configuration ensures optimal interactions with target proteins, enhancing selectivity and potency. This has been confirmed through X-ray crystallography studies, which revealed the precise binding mode of the compound within receptor cavities. Such insights are invaluable for the rational design of more effective drugs.

In terms of synthesis, rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one can be prepared via various routes, including ring-closing metathesis and enzymatic catalysis. These methods offer high yields and excellent control over stereochemistry, making them suitable for large-scale production. The use of environmentally friendly catalysts has also been explored, aligning with current trends toward sustainable chemistry practices.

Recent advancements in computational chemistry have further enhanced our understanding of rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and stability under physiological conditions. These studies have been instrumental in predicting the compound's behavior in complex biological systems.

The application of rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one extends beyond pharmacology into materials science. Its rigid structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored mechanical properties. Researchers are actively exploring its potential in creating biodegradable polymers for biomedical applications.

In conclusion, rac-1-(1R,2R)-2-hydroxycyclopentylethan-1-one (CAS 33830-23-8) is a multifaceted compound with promising applications across various scientific disciplines. Its unique stereochemistry and versatile structure make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and material science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.